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Introduction
2-Bromo-4-vinylpyridine is a substituted pyridine derivative of significant interest in synthetic

chemistry, particularly in the development of novel polymers and as a versatile building block in

the synthesis of complex organic molecules for the pharmaceutical and materials science

sectors.[1] Its bifunctional nature, featuring a reactive vinyl group amenable to polymerization

and addition reactions, and a bromo-substituted pyridine ring that can participate in various

cross-coupling reactions, makes it a valuable synthetic intermediate.

This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 2-Bromo-4-vinylpyridine. As a compound that is not extensively

characterized in publicly available literature, this document leverages established principles of

nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass

spectrometry (MS) to forecast its spectral data. This predictive analysis is grounded in the

experimental data of structurally analogous compounds, namely 2-bromopyridine, 4-

vinylpyridine, and 2-bromo-4-methylpyridine. The insights provided herein are intended to guide

researchers in the identification, characterization, and quality control of 2-Bromo-4-
vinylpyridine in a laboratory setting.
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Molecular Structure and Predicted Spectroscopic
Features
The molecular structure of 2-Bromo-4-vinylpyridine forms the basis for all predicted

spectroscopic data. The interplay of the electron-withdrawing bromine atom at the 2-position,

the conjugated vinyl group at the 4-position, and the inherent electronic properties of the

pyridine ring dictates the chemical environment of each atom and bond, resulting in a unique

spectroscopic fingerprint.

Figure 1: Molecular Structure of 2-Bromo-4-vinylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR spectra of 2-Bromo-4-vinylpyridine are based on

the additive effects of the bromo and vinyl substituents on the pyridine ring, with reference to

data from 2-bromopyridine, 4-vinylpyridine, and 2-bromo-4-methylpyridine.[2][3][4][5][6][7]

Predicted ¹H NMR Data (400 MHz, CDCl₃)
The proton NMR spectrum is expected to show signals for the three aromatic protons and the

three protons of the vinyl group. The chemical shifts are influenced by the electron-withdrawing

nature of the bromine atom and the nitrogen atom, and the electron-donating/conjugating effect

of the vinyl group.
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Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-6 ~8.40 Doublet (d) ~5.0

H-3 ~7.50
Singlet (s) or narrow

doublet
< 1.0

H-5 ~7.25
Doublet of doublets

(dd)
~5.0, 1.5

H-vinyl (α) ~6.70
Doublet of doublets

(dd)
~17.5, 10.8

H-vinyl (β, trans) ~6.25 Doublet (d) ~17.5

H-vinyl (β, cis) ~5.60 Doublet (d) ~10.8

Interpretation:

H-6: This proton is adjacent to the electronegative nitrogen atom, leading to a significant

downfield shift. It is expected to appear as a doublet due to coupling with H-5.

H-3: This proton is ortho to the bromine atom and is expected to be a singlet or a very

narrow doublet due to a small coupling constant with H-5.

H-5: This proton is coupled to both H-6 and the vinyl proton (long-range coupling), resulting

in a doublet of doublets.

Vinyl Protons: The vinyl group protons will exhibit a characteristic AMX spin system. The α-

proton (H attached to the same carbon as the pyridine ring) will be a doublet of doublets due

to coupling with the two β-protons. The two β-protons will be diastereotopic and will appear

as doublets with large trans and smaller cis coupling constants, respectively.

Predicted ¹³C NMR Data (100 MHz, CDCl₃)
The ¹³C NMR spectrum is predicted to show seven distinct signals: five for the pyridine ring

carbons and two for the vinyl group carbons.
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-2 ~142.5

C-6 ~150.5

C-4 ~139.0

C-5 ~123.0

C-3 ~128.0

C-vinyl (α) ~135.0

C-vinyl (β) ~118.0

Interpretation:

C-2: The carbon atom directly attached to the bromine atom is expected to be significantly

deshielded and appear at a downfield chemical shift.[7]

C-6: This carbon, adjacent to the nitrogen, will also be downfield.

C-4: The carbon bearing the vinyl group will be a quaternary carbon and its chemical shift will

be influenced by the substituent effect.

C-3 and C-5: These carbons will appear in the typical aromatic region for pyridines.

Vinyl Carbons: The two carbons of the vinyl group will have distinct chemical shifts, with the

α-carbon appearing further downfield than the β-carbon.

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present in a molecule. The

predicted IR spectrum of 2-Bromo-4-vinylpyridine is based on characteristic vibrational

frequencies of substituted pyridines and vinyl groups.[8][9][10][11]
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Vibrational Mode
Predicted Absorption Range

(cm⁻¹)
Intensity

Aromatic C-H Stretch 3100 - 3000 Medium to Weak

Vinyl C-H Stretch 3080 - 3010 Medium

C=C Stretch (vinyl) ~1630 Medium

C=C and C=N Stretch (pyridine

ring)
1600 - 1400 Strong to Medium

Vinyl C-H Bend (out-of-plane) 990 and 910 Strong

Aromatic C-H Bend (out-of-

plane)
850 - 750 Strong

C-Br Stretch 700 - 500 Medium to Strong

Interpretation:

C-H Stretches: The spectrum will show distinct C-H stretching vibrations for the aromatic and

vinyl protons in the region above 3000 cm⁻¹.

C=C and C=N Stretches: The stretching vibrations of the carbon-carbon and carbon-nitrogen

double bonds within the pyridine ring will appear as a series of sharp bands in the 1600-1400

cm⁻¹ region. The vinyl C=C stretch is expected around 1630 cm⁻¹.

C-H Bends: Strong out-of-plane C-H bending vibrations for the vinyl group are characteristic

and expected around 990 and 910 cm⁻¹. The substitution pattern on the pyridine ring will

determine the exact position of the aromatic C-H out-of-plane bends.

C-Br Stretch: The carbon-bromine stretching vibration will be observed in the fingerprint

region, typically between 700 and 500 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The predicted electron ionization (EI) mass spectrum of 2-Bromo-4-
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vinylpyridine will be characterized by the presence of bromine isotopes (⁷⁹Br and ⁸¹Br in an

approximate 1:1 ratio).[8][9][12][13]

m/z Predicted Ion Interpretation

183/185 [M]⁺

Molecular ion peak, showing

the characteristic bromine

isotope pattern.

104 [M - Br]⁺

Loss of a bromine radical, a

common fragmentation for

bromo-aromatics.

78 [C₅H₄N]⁺

Fragmentation of the side

chain, leading to the pyridyl

cation.

Interpretation:

Molecular Ion Peak: A prominent molecular ion peak ([M]⁺) will be observed at m/z 183 and

185, corresponding to the molecules containing ⁷⁹Br and ⁸¹Br, respectively. The relative

intensity of these peaks will be nearly equal.

Primary Fragmentation: The most likely initial fragmentation is the loss of the bromine atom

to form a stable cation at m/z 104.

Further Fragmentation: Subsequent fragmentation may involve the loss of acetylene (C₂H₂)

from the vinyl group or cleavage of the pyridine ring.

[C₇H₆BrN]⁺˙
m/z 183/185

[C₇H₆N]⁺
m/z 104

- Br• [C₅H₄N]⁺
m/z 78

- C₂H₂

Click to download full resolution via product page

Figure 2: Predicted major fragmentation pathway for 2-Bromo-4-vinylpyridine in EI-MS.

Experimental Protocols
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The following are generalized protocols for the acquisition of spectroscopic data for a liquid

sample like 2-Bromo-4-vinylpyridine.

NMR Spectroscopy (¹H and ¹³C)

Sample Preparation Data Acquisition (400 MHz Spectrometer) Data Processing

Dissolve ~10-20 mg of sample
in ~0.7 mL of CDCl₃

Transfer to a 5 mm NMR tube

Insert sample and lock on deuterium signal

Shim the magnetic field

Acquire ¹H spectrum (e.g., 16 scans)

Acquire ¹³C spectrum (e.g., 1024 scans)

Apply Fourier transform

Phase correction and baseline correction

Calibrate chemical shifts (TMS at 0 ppm)

Integrate ¹H signals and pick peaks

cluster_prep

cluster_acq

cluster_proc

Click to download full resolution via product page

Figure 3: Workflow for NMR data acquisition and processing.

FT-IR Spectroscopy (Neat Liquid)
Objective: To obtain the infrared spectrum of liquid 2-Bromo-4-vinylpyridine.

Materials & Equipment:

2-Bromo-4-vinylpyridine sample

FT-IR spectrometer

Salt plates (e.g., NaCl or KBr)
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Pipette

Solvent for cleaning (e.g., acetone or isopropanol)

Procedure:

Background Spectrum: Record a background spectrum of the empty sample compartment to

account for atmospheric CO₂ and water vapor.

Sample Preparation: Place a drop of the neat liquid sample onto one salt plate. Carefully

place the second salt plate on top to create a thin liquid film.

Data Acquisition: Place the salt plate assembly in the spectrometer's sample holder and

acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise

ratio.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background. Label the significant absorption peaks.

Cleaning: Clean the salt plates thoroughly with a suitable solvent and store them in a

desiccator.[8]

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To determine the molecular weight and fragmentation pattern of 2-Bromo-4-
vinylpyridine.

Materials & Equipment:

2-Bromo-4-vinylpyridine sample

Volatile solvent (e.g., dichloromethane or ethyl acetate)

GC-MS instrument with an electron ionization (EI) source

Procedure:

Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent.
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GC Method:

Injector Temperature: 250 °C

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Method:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.

Source Temperature: 230 °C.

Injection and Analysis: Inject a small volume (e.g., 1 µL) of the sample solution. The resulting

total ion chromatogram (TIC) and the mass spectrum of the corresponding peak are

analyzed.[8]

Conclusion
This technical guide provides a detailed predictive analysis of the ¹H NMR, ¹³C NMR, IR, and

MS spectra of 2-Bromo-4-vinylpyridine. By leveraging data from structurally similar

molecules, we have established a reliable spectroscopic profile that can aid researchers in the

synthesis and characterization of this important chemical intermediate. The provided

experimental protocols offer a standardized approach for obtaining high-quality spectral data. It

is recommended that this predictive data be confirmed with experimental results for definitive

structural elucidation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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